Cas no 81790-10-5 ((2-Bromoallyl)trimethylsilane)

(2-Bromoallyl)trimethylsilane is a versatile organosilicon compound featuring a reactive bromoallyl group and a trimethylsilyl moiety. Its key advantages include its utility as a synthetic intermediate in organic and organometallic chemistry, particularly in allylation and cross-coupling reactions. The bromine substituent enhances its reactivity in nucleophilic substitutions, while the silyl group offers stability and facilitates further functionalization. This compound is valuable in the preparation of complex molecules, including pharmaceuticals and advanced materials, due to its ability to act as a masked allyl anion. Its stability under standard conditions and compatibility with various reaction conditions make it a practical choice for researchers.
(2-Bromoallyl)trimethylsilane structure
(2-Bromoallyl)trimethylsilane structure
Product Name:(2-Bromoallyl)trimethylsilane
CAS No:81790-10-5
MF:C6H13BrSi
MW:193.156922101974
MDL:MFCD00043054
CID:708198
PubChem ID:87564596
Update Time:2025-10-31

(2-Bromoallyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

    • Silane,(2-bromo-2-propen-1-yl)trimethyl-
    • (2-Bromoallyl)trimethylsilane
    • 2-bromoprop-2-enyl(trimethyl)silane
    • 2-Bromoallyltrimethylsilane
    • (2-Bromoally)trimethylsilane
    • (2-bromoallyl)-trimethylsilane
    • (2-Bromo-allyl)trimethyl-silane
    • LUPQCAARZVEFMT-UHFFFAOYSA-N
    • FCH1115431
    • (2-Bromo-2-propen-1-yl)trimethylsilane (ACI)
    • Silane, (2-bromo-2-propenyl)trimethyl- (9CI)
    • 2-Bromo-3-(trimethylsilyl)-1-propene
    • 2-Bromo-3-(trimethylsilyl)propene
    • 3-(Trimethylsilyl)-1-propen-2-yl bromide
    • BCP33180
    • AKOS025295787
    • (2-BROMOPROP-2-EN-1-YL)TRIMETHYLSILANE
    • DTXSID80400261
    • 81790-10-5
    • Silane,(2-bromo-2-propen-1-yl)trimethyl-;2-Bromo-3-trimethylsilyl-1-propene
    • 2-Bromoallyltrimethylsilane, technical grade, 90%
    • AS-10246
    • SY057732
    • T71355
    • MFCD00043054
    • B1695
    • J-500659
    • SCHEMBL1634411
    • MDL: MFCD00043054
    • Inchi: 1S/C6H13BrSi/c1-6(7)5-8(2,3)4/h1,5H2,2-4H3
    • InChI Key: LUPQCAARZVEFMT-UHFFFAOYSA-N
    • SMILES: BrC(C[Si](C)(C)C)=C

Computed Properties

  • Exact Mass: 191.99700
  • Monoisotopic Mass: 191.99699g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 91.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Light yellow green transparent liquid
  • Density: 1.121 g/mL at 25 °C(lit.)
  • Boiling Point: 82-85 °C/60 mmHg(lit.)
  • Flash Point: Fahrenheit: 91.4 ° f
    Celsius: 33 ° c
  • Refractive Index: n20/D 1.462(lit.)
  • PSA: 0.00000
  • LogP: 3.23320
  • Solubility: Not determined

(2-Bromoallyl)trimethylsilane Security Information

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(2-Bromoallyl)trimethylsilane Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
Towards Antifungal Compounds: Total Synthesis of Jerangolid D
Pospisil, Jiri, 2005, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine ,  Trichlorosilane Solvents: Diethyl ether ;  rt; 6 h, rt
1.2 Solvents: Diethyl ether ;  reflux; 12 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Cyclohexyne Cycloinsertion in the Divergent Synthesis of Guanacastepenes
Gampe, Christian M.; et al, Chemistry - A European Journal, 2012, 18(49), 15761-15771

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine ,  Cuprous chloride ,  Trichlorosilane Solvents: Diethyl ether
Reference
Development of a Cyclohexyne Cycloinsertion Reaction and its Application in the Synthesis of Guanacastepenes O and N
Gampe, Christian Michael, 2011, , ,

Production Method 4

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ,  Hexamethylphosphoramide ;  0 °C
Reference
2,3-Dibromopropene
Naso, Francesco; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Production Method 5

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  -78 - -5 °C
2.1 Reagents: Hexamethylphosphoramide Solvents: Tetrahydrofuran ;  0 °C
Reference
Lithium Cyano(dimethylphenylsilyl)cuprate
Marino, Joseph P.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2008, 1, 1-4

Production Method 6

Reaction Conditions
1.1 Reagents: Triethylamine ,  Cuprous chloride ,  Trichlorosilane Solvents: Diethyl ether
2.1 Solvents: Tetrahydrofuran
Reference
Towards Antifungal Compounds: Total Synthesis of Jerangolid D
Pospisil, Jiri, 2005, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Water ;  reflux
2.1 Reagents: Triethylamine ,  Trichlorosilane Solvents: Diethyl ether ;  rt; 6 h, rt
2.2 Solvents: Diethyl ether ;  reflux; 12 h, rt
2.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Cyclohexyne Cycloinsertion in the Divergent Synthesis of Guanacastepenes
Gampe, Christian M.; et al, Chemistry - A European Journal, 2012, 18(49), 15761-15771

Production Method 8

Reaction Conditions
1.1 Solvents: Diethyl ether
Reference
2,3-Dibromopropene
Naso, Francesco; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Production Method 9

Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran
Reference
Tris(trimethylsilyl)aluminum and transition-metal catalysts. Silylation of allyl acetates
Trost, Barry M.; et al, Journal of the American Chemical Society, 1983, 105(13), 4494-6

Production Method 10

Reaction Conditions
1.1 Reagents: Triethylamine ,  Cuprous chloride ,  Trichlorosilane Solvents: Diethyl ether ;  0 °C → rt; 15 h, rt
1.2 Solvents: Diethyl ether ;  15 h, rt
Reference
Synthesis of 2,6-cis-disubstituted 4-methylenetetrahydropyrans by oxy-Michael addition
Gill, Duncan; et al, Tetrahedron, 2011, 67(27-28), 5034-5045

Production Method 11

Reaction Conditions
1.1 Reagents: Hexamethylphosphoramide Solvents: Tetrahydrofuran ;  0 °C
Reference
Lithium Cyano(dimethylphenylsilyl)cuprate
Marino, Joseph P.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2008, 1, 1-4

Production Method 12

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C
Reference
Bioinspired Intramolecular Diels-Alder Reaction: A Rapid Access to the Highly-Strained Cyclopropane-Fused Polycyclic Skeleton
Zhu, Shifa; et al, Chemistry - A European Journal, 2014, 20(9), 2425-2430

Production Method 13

Reaction Conditions
Reference
Product subclass 36: β-silyl alkyl halides
Billups, W. E.; et al, Science of Synthesis, 2002, 4, 773-788

Production Method 14

Reaction Conditions
1.1 Reagents: Cuprous iodide Catalysts: Methyllithium
Reference
Regioselective synthesis of allyltrimethylsilanes from allylic halides and allylic sulfonates. Application to the synthesis of 2,3-bis(trimethylsilyl)alk-1-enes
Smith, Janice Gorzynski; et al, Journal of Organic Chemistry, 1984, 49(22), 4112-20

Production Method 15

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Hexamethylphosphoramide ;  0 - 5 °C
Reference
Trimethylsilylcopper
Smith, Janice Gorzynski, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 16

Reaction Conditions
1.1 Reagents: Triethylamine ,  Trichlorosilane Catalysts: Cuprous chloride
2.1 Solvents: Diethyl ether
Reference
2,3-Dibromopropene
Naso, Francesco; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Production Method 17

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
2.1 Reagents: Triethylamine ,  Cuprous chloride ,  Trichlorosilane Solvents: Diethyl ether
Reference
Development of a Cyclohexyne Cycloinsertion Reaction and its Application in the Synthesis of Guanacastepenes O and N
Gampe, Christian Michael, 2011, , ,

(2-Bromoallyl)trimethylsilane Raw materials

(2-Bromoallyl)trimethylsilane Preparation Products

Additional information on (2-Bromoallyl)trimethylsilane

Introduction to (2-Bromoallyl)trimethylsilane (CAS No. 81790-10-5)

(2-Bromoallyl)trimethylsilane, with the chemical formula CAS No. 81790-10-5, is a significant compound in the field of organic synthesis and pharmaceutical research. This organosilicon compound features a bromoallyl group attached to a trimethylsilicon moiety, making it a versatile intermediate in the synthesis of various complex molecules. Its unique structure allows for diverse chemical transformations, which have garnered considerable attention in both academic and industrial settings.

The bromoallyl group is particularly noteworthy due to its reactivity in cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions. These reactions are fundamental in constructing carbon-carbon bonds, which are essential in the development of novel pharmaceuticals and agrochemicals. The presence of the trimethylsilane group enhances the stability of the bromoallyl moiety, making it a preferred choice for synthetic applications where control over reaction pathways is crucial.

In recent years, there has been a growing interest in the use of organosilicon compounds like (2-bromoallyl)trimethylsilane in drug discovery and development. Silicon-based reagents offer several advantages over traditional organic reagents, including improved reaction selectivity and higher yields. Furthermore, silicon-containing compounds often exhibit enhanced bioavailability and metabolic stability, making them attractive candidates for medicinal chemistry applications.

One of the most compelling aspects of (2-bromoallyl)trimethylsilane is its role in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of modern pharmaceuticals, with many drugs containing nitrogen-, oxygen-, or sulfur-containing rings. The bromoallyl group can undergo nucleophilic substitution reactions, allowing for the introduction of various functional groups into the heterocyclic framework. This flexibility has enabled researchers to design and synthesize novel heterocycles with potential therapeutic properties.

Recent studies have highlighted the utility of (2-bromoallyl)trimethylsilane in the preparation of antiviral and anticancer agents. For instance, researchers have utilized this compound to construct complex molecular architectures that mimic natural products with known biological activities. By leveraging cross-coupling reactions and other palladium-catalyzed transformations, scientists have been able to generate highly functionalized scaffolds that exhibit promising pharmacological effects.

The Suzuki-Miyaura coupling, in particular, has been instrumental in incorporating aryl or vinyl groups into silicon-containing intermediates derived from (2-bromoallyl)trimethylsilane. This reaction has been employed to create biaryl structures that are prevalent in many biologically active molecules. The ability to introduce these motifs with high precision has significantly accelerated the discovery of new drug candidates.

In addition to its applications in pharmaceuticals, (2-bromoallyl)trimethylsilane has found utility in materials science. The compound's ability to participate in polymerization reactions has led to the development of novel silicon-based polymers with unique properties. These materials exhibit enhanced thermal stability and chemical resistance, making them suitable for high-performance applications in electronics and coatings.

The synthesis of (2-bromoallyl)trimethylsilane itself is a testament to the advancements in synthetic organic chemistry. Modern techniques allow for its preparation with high purity and yield, often through streamlined multi-step processes. The availability of this compound has democratized its use in research laboratories worldwide, fostering innovation across multiple disciplines.

As our understanding of organic chemistry continues to evolve, so does the role of compounds like (2-bromoallyl)trimethylsilane. Emerging methodologies are expanding its utility beyond traditional applications, opening new avenues for research and development. For instance, recent advances in photoredox catalysis have enabled novel transformations that were previously unattainable with this class of reagents.

The future prospects for (2-bromoallyl)trimethylsilane are bright, with ongoing research aimed at uncovering new synthetic strategies and expanding its applications. As more scientists recognize its potential, we can expect to see an increase in its use across various fields, from drug discovery to materials science. The versatility and reactivity of this compound make it a valuable tool for chemists seeking to push the boundaries of organic synthesis.

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